Cas no 2229296-82-4 (1-(2,6-dimethoxyphenyl)-3,3-difluorocyclobutylmethanamine)

• Product Name: 1-(2,6-dimethoxyphenyl)-3,3-difluorocyclobutylmethanamine
• CAS No: 2229296-82-4
• MF: C₁₃H₁₇F₂NO₂
• MW: 257.276390790939
• CID: 6139158
• PubChem ID: 165882515
• Update Time: 2025-06-12

1-(2,6-dimethoxyphenyl)-3,3-difluorocyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dimethoxyphenyl)-3,3-difluorocyclobutylmethanamine
• 2229296-82-4
• [1-(2,6-dimethoxyphenyl)-3,3-difluorocyclobutyl]methanamine
• EN300-1950193

• Inchi： 1S/C13H17F2NO2/c1-17-9-4-3-5-10(18-2)11(9)12(8-16)6-13(14,15)7-12/h3-5H,6-8,16H2,1-2H3
• InChI Key： NMYTYXKRAJUTGR-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C(=CC=CC=2OC)OC)(CN)C1)F

Computed Properties

• Exact Mass: 257.12273511g/mol
• Monoisotopic Mass: 257.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(2,6-dimethoxyphenyl)-3,3-difluorocyclobutylmethanamine

1-(2,6-dimethoxyphenyl)-3,3-difluorocyclobutylmethanamine: A Comprehensive Overview

1-(2,6-dimethoxyphenyl)-3,3-difluorocyclobutylmethanamine (CAS No. 2229296-82-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluorocyclobutyl moiety and a dimethoxyphenyl substituent, which contribute to its potential therapeutic applications.

The difluorocyclobutyl group is of particular interest due to its ability to modulate the physicochemical properties of the molecule. Fluorine atoms are known for their strong electron-withdrawing effect, which can influence the compound's lipophilicity, metabolic stability, and binding affinity to target proteins. This makes 1-(2,6-dimethoxyphenyl)-3,3-difluorocyclobutylmethanamine a promising candidate for drug development, especially in areas where precise control over these properties is crucial.

The dimethoxyphenyl substituent adds another layer of complexity to the molecule. Methoxy groups are known to enhance the solubility and bioavailability of compounds, making them valuable in the design of drugs that need to cross biological membranes efficiently. Additionally, the presence of these groups can also influence the compound's interactions with enzymes and receptors, potentially leading to improved pharmacological profiles.

Recent studies have explored the potential therapeutic applications of 1-(2,6-dimethoxyphenyl)-3,3-difluorocyclobutylmethanamine in various disease models. One notable area of research is its potential as an antidepressant. Preclinical studies have shown that this compound exhibits significant antidepressant-like effects in animal models of depression. The mechanism of action is thought to involve modulation of serotonin and norepinephrine levels in the brain, which are key neurotransmitters implicated in mood disorders.

Another promising application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The unique structure of 1-(2,6-dimethoxyphenyl)-3,3-difluorocyclobutylmethanamine allows it to cross the blood-brain barrier effectively, making it a viable candidate for targeting brain-specific pathologies. Preliminary studies have indicated that this compound may have neuroprotective properties, potentially slowing down the progression of these debilitating conditions.

In addition to its therapeutic potential, 1-(2,6-dimethoxyphenyl)-3,3-difluorocyclobutylmethanamine has also been investigated for its use as a research tool. Its unique chemical structure makes it an excellent probe for studying protein-ligand interactions and understanding the molecular mechanisms underlying various biological processes. Researchers have used this compound to gain insights into receptor binding kinetics and signaling pathways, contributing to a deeper understanding of cellular functions.

The synthesis of 1-(2,6-dimethoxyphenyl)-3,3-difluorocyclobutylmethanamine involves several steps that require careful optimization to ensure high yield and purity. One common approach involves the coupling of a dimethoxyphenyl derivative with a difluorocyclobutyl intermediate using transition metal-catalyzed reactions. The choice of catalyst and reaction conditions plays a crucial role in determining the efficiency and selectivity of the synthesis process.

From a safety perspective, 1-(2,6-dimethoxyphenyl)-3,3-difluorocyclobutylmethanamine has been evaluated for its toxicity and pharmacokinetic properties. Preclinical studies have shown that it exhibits low toxicity at therapeutic doses and has favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These characteristics make it suitable for further clinical development.

In conclusion, 1-(2,6-dimethoxyphenyl)-3,3-difluorocyclobutylmethanamine (CAS No. 2229296-82-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for drug development in areas such as depression and neurodegenerative diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits.